Cas no 1326810-62-1 (8-Methyl-4-(2,4,6-trimethylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 8-Methyl-4-(2,4,6-trimethylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326810-62-1
• MF: C₁₉H₂₆N₂O₄
• MW: 346.420745372772
• MDL: MFCD19706295
• CID: 4694620
• Update Time: 2025-06-12

8-Methyl-4-(2,4,6-trimethylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-4-(2,4,6-trimethylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706295
• Inchi： 1S/C19H26N2O4/c1-12-9-13(2)16(14(3)10-12)17(22)21-15(18(23)24)11-25-19(21)5-7-20(4)8-6-19/h9-10,15H,5-8,11H2,1-4H3,(H,23,24)
• InChI Key： YTRKLRROBOMRBP-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)N(C(C2C(C)=CC(C)=CC=2C)=O)C21CCN(C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 518
• Topological Polar Surface Area: 70.1

Additional information on 8-Methyl-4-(2,4,6-trimethylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

Comprehensive Overview of 8-Methyl-4-(2,4,6-trimethylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326810-62-1)

8-Methyl-4-(2,4,6-trimethylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326810-62-1) is a specialized organic compound with a unique spirocyclic structure, combining a diazaspiro[4.5]decane core with a carboxylic acid functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of the 2,4,6-trimethylbenzoyl moiety enhances its lipophilicity, making it a candidate for drug delivery systems and enzyme inhibition studies.

In recent years, the demand for spirocyclic compounds like 8-Methyl-4-(2,4,6-trimethylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its role as a protease inhibitor or ligand for G-protein-coupled receptors (GPCRs), aligning with trends in precision medicine and targeted therapies. The compound's CAS No. 1326810-62-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 8-Methyl-4-(2,4,6-trimethylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid involves multi-step organic reactions, including condensation and cyclization, to achieve the desired spiro[4.5]decane framework. Its carboxylic acid group allows for further derivatization, enabling the creation of esters, amides, or other derivatives for specific applications. This versatility makes it a valuable intermediate in medicinal chemistry, particularly for designing central nervous system (CNS) therapeutics or anti-inflammatory agents.

From an industrial perspective, the compound's stability under various pH conditions and thermal resistance are critical for formulation development. Its 1-oxa-4,8-diazaspiro structure contributes to its metabolic stability, a key factor in pharmacokinetic optimization. These properties align with current industry priorities, such as green chemistry and sustainable synthesis, as researchers seek eco-friendly routes to produce such complex molecules.

Analytical characterization of CAS No. 1326810-62-1 typically employs techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and confirm the structural integrity of the compound, which is essential for regulatory compliance in pharmaceutical applications. The growing emphasis on quality-by-design (QbD) in drug development further underscores the importance of rigorous analytical protocols for such intermediates.

In conclusion, 8-Methyl-4-(2,4,6-trimethylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid represents a promising scaffold in modern chemistry. Its combination of structural novelty and functional adaptability positions it at the forefront of innovations in small-molecule therapeutics and agrochemical design. As research continues to explore its full potential, this compound is poised to play a pivotal role in addressing unmet medical and industrial challenges.